Cas no 56133-37-0 (4-Isothiazolecarboxylic acid, methyl ester)

• Product Name: 4-Isothiazolecarboxylic acid, methyl ester
• CAS No: 56133-37-0
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• CID: 1596835
• PubChem ID: 69051281
• Update Time: 2025-05-19

4-Isothiazolecarboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarboxylic acid, methyl ester
• Methylisothiazole-4-carboxylate
• methyl 1,2-thiazole-4-carboxylate
• EN300-315804
• A918089
• Methyl isothiazole-4-carboxylate
• AKOS027337730
• AS-47544
• F14219
• 56133-37-0
• SCHEMBL4456688
• MFCD19703690
• DB-381287

• MDL： MFCD19703690
• Inchi： 1S/C5H5NO2S/c1-8-5(7)4-2-6-9-3-4/h2-3H,1H3
• InChI Key： YELIYGBMHIGZIN-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C(=O)OC

Computed Properties

• Exact Mass: 143.00415
• Monoisotopic Mass: 143.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 39.19

4-Isothiazolecarboxylic acid, methyl ester Security Information

• Storage Condition：(BD446775)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-Isothiazolecarboxylic acid, methyl ester

4-Isothiazolecarboxylic Acid, Methyl Ester: A Comprehensive Overview

4-Isothiazolecarboxylic acid, methyl ester (CAS No. 56133-37-0) is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, also referred to as methyl 4-isothiazolecarboxylate, belongs to the class of isothiazoles, which are heterocyclic compounds with a five-membered ring containing two heteroatoms: one sulfur and one nitrogen. The methyl ester functional group adds versatility to its chemical properties, making it a valuable intermediate in various synthetic pathways.

The structure of 4-isothiazolecarboxylic acid, methyl ester consists of a five-membered ring with sulfur at position 1 and nitrogen at position 3. The carboxylic acid group is attached at position 4, and the esterification with methanol introduces a methyl group. This arrangement imparts unique electronic and steric properties to the molecule, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a building block for advanced materials, including polymer additives and bioactive molecules.

In terms of synthesis, methyl 4-isothiazolecarboxylate can be prepared via several methods. One common approach involves the reaction of thiourea with an appropriate aldehyde or ketone under acidic conditions, followed by esterification. This method has been optimized in recent research to improve yield and purity. Another route involves the cyclization of aminothio acids, which has been explored for its scalability in industrial settings.

The application of 4-isothiazolecarboxylic acid, methyl ester spans multiple industries. In the pharmaceutical sector, it has been investigated as a precursor for bioactive compounds with potential anti-inflammatory and antitumor properties. For instance, a study published in 2023 demonstrated its role in synthesizing derivatives that exhibit selective inhibition against certain cancer cell lines. This highlights its importance in drug discovery pipelines.

In the field of materials science, this compound has been utilized as a monomer for synthesizing novel polymers with enhanced thermal stability and mechanical properties. Researchers have reported that incorporating methyl 4-isothiazolecarboxylate into polymer networks can significantly improve their resistance to degradation under harsh conditions. Such advancements are particularly relevant for applications in aerospace and electronics.

The environmental impact of synthesizing and using 4-isothiazolecarboxylic acid, methyl ester has also been a topic of recent research. Studies have focused on developing greener synthesis routes that minimize waste and energy consumption. For example, catalytic systems using enzymes or metal nanoparticles have been explored to facilitate the reaction under milder conditions.

In conclusion, CAS No. 56133-37-0, or methyl 4-isothiazolecarboxylate, is a versatile compound with promising applications across various domains. Its unique chemical structure and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new avenues for its use, this compound is poised to play an even more significant role in advancing scientific and industrial progress.